Cas no 1785274-93-2 (Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate)

• Product Name: Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate
• CAS No: 1785274-93-2
• MF: C₅H₇N₃O₂S
• MW: 173.192979097366
• CID: 5938228
• PubChem ID: 105435419
• Update Time: 2025-06-07

Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate
• EN300-6894626
• 1785274-93-2

• Inchi： 1S/C5H7N3O2S/c1-10-5(9)4-8-7-3(2-6)11-4/h2,6H2,1H3
• InChI Key： MSBKWXVXKPVRPA-UHFFFAOYSA-N
• SMILES： S1C(CN)=NN=C1C(OC)=O

Computed Properties

• Exact Mass: 173.02589765g/mol
• Monoisotopic Mass: 173.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 301.9±44.0 °C(Predicted)
• pka: 6.19±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate

Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate: A Comprehensive Overview

The compound with CAS No. 1785274-93-2, commonly referred to as Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of thiadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate is characterized by its unique chemical structure, which includes a thiadiazole ring fused with a carboxylate group and an aminomethyl substituent. The thiadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one sulfur atom, is known for its stability and versatility in chemical reactions. The presence of the aminomethyl group introduces additional functional diversity, making this compound a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in the development of anti-inflammatory agents, where the thiadiazole moiety has demonstrated significant activity against inflammatory cytokines. Furthermore, the compound has shown promise in the design of antifungal agents, with studies indicating potent activity against various fungal strains.

The synthesis of Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate typically involves multi-step reactions that include nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates. These improvements have made the compound more accessible for large-scale applications in pharmaceuticals and agrochemicals.

In terms of applications, Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate has found utility in the development of herbicides and insecticides due to its ability to inhibit key enzymes involved in plant and insect metabolism. Field trials have demonstrated its effectiveness in controlling agricultural pests without adverse effects on non-target species.

From an environmental perspective, the compound's biodegradability has been a focus of recent research. Studies indicate that Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This attribute is particularly important for its use in sustainable agricultural practices.

In conclusion, Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate (CAS No. 1785274-93-2) stands out as a versatile and valuable compound with wide-ranging applications in pharmaceuticals and agrochemicals. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development.